Cas no 1245563-21-6 (2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one)

• Product Name: 2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one
• CAS No: 1245563-21-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD17015787
• CID: 2156642
• PubChem ID: 53216925
• Update Time: 2025-05-21

2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one
• BS-19623
• MFCD17015787
• 1245563-21-6
• AKOS015838022
• 2-tert-butyl-3-hydroxy-4-methoxy-3H-isoindol-1-one
• DTXSID10682053
• SB64501
• DB-251655
• 2-tert-Butyl-3-hydroxy-4-methoxy-2,3-dihydro-1H-isoindol-1-one
• 1H-Isoindol-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-3-hydroxy-4-methoxy-
• 2-(tert-Butyl)-3-hydroxy-4-methoxyisoindolin-1-one

• MDL： MFCD17015787
• Inchi： 1S/C13H17NO3/c1-13(2,3)14-11(15)8-6-5-7-9(17-4)10(8)12(14)16/h5-7,12,16H,1-4H3
• InChI Key： HMCZLBSINNXAJN-UHFFFAOYSA-N
• SMILES： OC1C2C(=CC=CC=2C(N1C(C)(C)C)=O)OC

Computed Properties

• Exact Mass: 235.12084340Da
• Monoisotopic Mass: 235.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one

2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one (CAS No. 1245563-21-6): A Comprehensive Overview

2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one (CAS No. 1245563-21-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique isoindolinone core structure, exhibits a range of interesting chemical properties that make it valuable for various applications. In this article, we will delve into its molecular characteristics, synthesis pathways, potential uses, and the latest market trends surrounding this intriguing molecule.

The molecular structure of 2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one features a tert-butyl group at the 2-position, a hydroxyl group at the 3-position, and a methoxy group at the 4-position of the isoindolin-1-one scaffold. This arrangement not only contributes to its stability but also enhances its solubility in organic solvents, making it a versatile intermediate in synthetic chemistry. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of novel pharmaceutical agents and agrochemicals.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one in drug discovery?" Recent studies suggest that derivatives of isoindolinone exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the hydroxy and methoxy functional groups in this compound allows for further chemical modifications, enabling researchers to fine-tune its pharmacological profile. This has led to increased interest in its use as a precursor for small molecule therapeutics targeting various diseases.

From a synthetic chemistry perspective, 2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one can be prepared through several routes, with the most common involving the cyclization of appropriately substituted phthalimide derivatives. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product, making optimization a key focus for industrial-scale production. Recent advancements in green chemistry have also prompted researchers to explore more sustainable synthesis methods, aligning with the growing demand for environmentally friendly chemical processes.

The market for isoindolinone derivatives has seen steady growth in recent years, driven by their expanding applications in multiple industries. Pharmaceutical companies are particularly interested in compounds like 2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one due to their potential in addressing unmet medical needs. Additionally, the agrochemical sector has shown interest in these molecules for developing new crop protection agents with improved efficacy and reduced environmental impact. This dual demand has created opportunities for manufacturers and suppliers specializing in fine chemicals.

Another trending topic in relation to this compound is its potential role in material science. The rigid isoindolinone core structure, combined with its functional groups, makes it an interesting candidate for designing advanced materials with specific optical or electronic properties. Researchers are investigating its incorporation into polymers and other macromolecular systems to create materials with tailored characteristics for specialized applications.

Quality control and analytical characterization of 2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one are crucial aspects for both research and industrial applications. Standard analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure product purity and identity. The compound typically appears as a white to off-white crystalline powder with defined melting points and solubility profiles, which are important parameters for its handling and use in various applications.

Storage and handling recommendations for 2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one generally include keeping the material in a cool, dry place away from direct sunlight. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this or any chemical compound. The stability of this molecule under various conditions has been the subject of several stability-indicating studies, which help determine appropriate storage conditions and shelf life.

In terms of regulatory status, 2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one is not currently listed on major chemical control inventories, making it accessible for research and development purposes. However, as with any chemical substance, users should stay informed about evolving regulations and ensure compliance with local and international chemical management laws. The compound's safety profile continues to be evaluated as new applications emerge and more data becomes available.

The future outlook for 2-Tert-butyl-3-hydroxy-4-methoxyisoindolin-1-one appears promising, with ongoing research uncovering new potential applications. As synthetic methodologies become more efficient and sustainable, and as our understanding of structure-activity relationships improves, this compound is likely to find even broader utility across multiple scientific disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool for chemists and researchers working at the forefront of molecular design and discovery.